3-Bromo-4-chlorobenzonitrile
Overview
Description
3-Bromo-4-chlorobenzonitrile is a compound with the molecular formula C7H3BrClN . It is a white to yellow to yellow-brown powder or crystals .
Synthesis Analysis
The synthesis of benzonitriles, such as 3-Bromo-4-chlorobenzonitrile, often involves the reaction of the corresponding benzoic acids with thionyl chloride . The reaction is exothermic and can be difficult to control .Molecular Structure Analysis
The molecular weight of 3-Bromo-4-chlorobenzonitrile is 216.462 Da . The InChI code is 1S/C7H3BrClN/c8-6-2-1-5(4-10)3-7(6)9/h1-3H .Physical And Chemical Properties Analysis
3-Bromo-4-chlorobenzonitrile has a density of 1.7±0.1 g/cm3 . Its boiling point is 260.2±20.0 °C at 760 mmHg . The compound has a molar refractivity of 43.9±0.4 cm3 . It has one freely rotating bond .Scientific Research Applications
Synthesis of Organic Compounds
3-Bromo-4-chlorobenzonitrile serves as a crucial intermediate in the synthesis of various organic compounds. Its reactive halogen groups make it a valuable precursor for coupling reactions, such as Suzuki and Heck reactions, which are pivotal in constructing complex molecules for pharmaceuticals and agrochemicals .
Pharmaceutical Intermediates
This compound is used in the pharmaceutical industry as an intermediate to synthesize more complex molecules. It can be transformed into various pharmacologically active molecules, contributing to the development of new medications .
Material Science
In material science, 3-Bromo-4-chlorobenzonitrile is used to develop novel materials with specific electronic or photonic properties. Its incorporation into polymers or small molecules can alter the conductivity or luminescence of the material .
Analytical Chemistry
The compound’s unique structure allows it to be used as a standard in analytical chemistry, particularly in spectroscopic analysis like NMR, HPLC, and LC-MS, to ensure the accuracy and calibration of analytical instruments .
Advanced Battery Science
3-Bromo-4-chlorobenzonitrile has potential applications in advanced battery science. It can be used in the synthesis of electrolyte components or as a part of the cathode material to improve battery performance and stability .
Biopharma Production
In biopharmaceutical production, this compound might be used to synthesize small molecule drugs or as a reagent in the production process that requires specific halogenated compounds .
Chromatography and Mass Spectrometry
3-Bromo-4-chlorobenzonitrile can be utilized in the development of chromatographic methods and mass spectrometry, aiding in the separation and identification of complex mixtures in research and industrial applications .
Safety and Hazards
3-Bromo-4-chlorobenzonitrile is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it is recommended to wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . If irritation persists, seek medical attention .
properties
IUPAC Name |
3-bromo-4-chlorobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClN/c8-6-3-5(4-10)1-2-7(6)9/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTTSCQCUEKBTNZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)Br)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20652323 |
Source
|
| Record name | 3-Bromo-4-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
216.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
948549-53-9 |
Source
|
| Record name | 3-Bromo-4-chlorobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20652323 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-bromo-4-chlorobenzonitrile | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the key spectroscopic characteristics of 3-Bromo-4-chlorobenzonitrile?
A1: The structure of 3-Bromo-4-chlorobenzonitrile was confirmed using Infrared Spectroscopy (IR) and Nuclear Magnetic Resonance (NMR). [] While the specific peaks were not detailed in the provided abstract, this information suggests that researchers can use these techniques to identify and characterize the molecule.
Q2: How efficient is the synthesis of 3-Bromo-4-chlorobenzonitrile using the potassium bromate method?
A2: The research indicates that using potassium bromate as a bromide reagent offers a high-yield synthesis method for 3-Bromo-4-chlorobenzonitrile. [] Under optimal conditions (1:1.2 molar ratio of 4-chlorobenzonitrile to potassium bromate, 25°C reaction temperature, and 7-hour reaction time), the yield reaches 85.3% with a purity exceeding 99.0%. [] This suggests a relatively efficient and effective method for producing this compound.
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